![molecular formula C20H23N5O3 B2488449 5-amino-N-(3,4-dimethoxybenzyl)-1-(2-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 899981-98-7](/img/structure/B2488449.png)
5-amino-N-(3,4-dimethoxybenzyl)-1-(2-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-amino-N-(3,4-dimethoxybenzyl)-1-(2-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C20H23N5O3 and its molecular weight is 381.436. The purity is usually 95%.
BenchChem offers high-quality 5-amino-N-(3,4-dimethoxybenzyl)-1-(2-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-amino-N-(3,4-dimethoxybenzyl)-1-(2-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Solid-Phase Synthesis of C-terminal Peptide Amides
The solid-phase synthesis technique utilizing benzylamide linkages demonstrates a method for synthesizing C-terminal peptide amides. This approach is significant for its mild conditions and efficiency, offering a potential pathway for synthesizing compounds including the one , especially in peptide-based therapeutic research (Albericio & Bárány, 2009).
Synthesis of Triazolo Diazepines
Research into the synthesis of 5-hydroxy- and 5-sulfanyl-substituted triazolo diazepines from related triazole carboxamides highlights the versatility of triazole compounds in creating scaffolds for further chemical modifications. This work suggests potential pathways for synthesizing a range of biologically active triazole derivatives (Kemskiy et al., 2018).
Antimicrobial Activity
The creation and evaluation of 1,2,4-triazole derivatives for antimicrobial activities demonstrate the potential of triazole compounds in addressing bacterial and fungal infections. This research area is critical for developing new antimicrobial agents against resistant strains (Bektaş et al., 2007).
Ruthenium-catalyzed Synthesis for HSP90 Inhibitors
The development of a ruthenium-catalyzed synthesis method for triazole-based scaffolds opens avenues for creating peptidomimetics and biologically active compounds, including potential cancer therapy agents targeting HSP90. This area highlights the compound's role in synthesizing structurally complex and biologically significant molecules (Ferrini et al., 2015).
properties
IUPAC Name |
5-amino-N-[(3,4-dimethoxyphenyl)methyl]-1-[(2-methylphenyl)methyl]triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O3/c1-13-6-4-5-7-15(13)12-25-19(21)18(23-24-25)20(26)22-11-14-8-9-16(27-2)17(10-14)28-3/h4-10H,11-12,21H2,1-3H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYAONUHXAZXCEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C(=C(N=N2)C(=O)NCC3=CC(=C(C=C3)OC)OC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-amino-N-(3,4-dimethoxybenzyl)-1-(2-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.